Cas no 108427-52-7 (PERFLUOROBUTANESULFONIC ACID TETRABUTYLAMMONIUM SALT)

• Product Name: PERFLUOROBUTANESULFONIC ACID TETRABUTYLAMMONIUM SALT
• CAS No: 108427-52-7
• MF: C₂₀H₃₆F₉NO₃S
• MW: 541.555377006531
• CID: 128021
• PubChem ID: 57653215
• Update Time: 2025-06-08

PERFLUOROBUTANESULFONIC ACID TETRABUTYLAMMONIUM SALT Chemical and Physical Properties

Names and Identifiers

• PERFLUOROBUTANESULFONIC ACID TETRABUTYLAMMONIUM SALT
• Tetrabutylammonium nonafluorobutanesulfonate
• 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate,tetrabutylazanium
• TBA perfluorobutanesulfonate
• Tetrabutylammonium perfluorobutanesulfonate
• tetra-n-butylammonium nonafluoro-n-butanesulfonate
• Perfluorobutanesulfonic acid tetrabutylammonium salt, Tetrabutylammonium perfluorobutanesulfonate
• Tetrabutylammonium nonafluorobutanesulfonate purum, >=98.0% (T)
• CHEMBL1077847
• J-002139
• 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate;tetrabutylazanium
• SCHEMBL304882
• perfluorobutane sulfonate tetrabutylammonium
• N,N,N-Tributylbutan-1-aminium nonafluorobutane-1-sulfonate
• 108427-52-7
• Tetrabutylammonium perfluoro-1-butanesulfonate
• DTXSID80584994
• NS00111599
• VECGWISURDHBJL-UHFFFAOYSA-M

• MDL： MFCD00216747
• Inchi： 1S/C16H36N.C4HF9O3S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;5-1(6,3(9,10)11)2(7,8)4(12,13)17(14,15)16/h5-16H2,1-4H3;(H,14,15,16)/q+1;/p-1
• InChI Key： VECGWISURDHBJL-UHFFFAOYSA-M
• SMILES： S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-].[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 541.22700
• Monoisotopic Mass: 541.22721864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 490
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Color/Form: powder
• Melting Point: 50-53 °C
• PSA: 65.58000
• LogP: 8.04170
• Solubility: Not determined

PERFLUOROBUTANESULFONIC ACID TETRABUTYLAMMONIUM SALT Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：9
• Safety Term：Safety Statements 22-24/25WGK Germany 3F 9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl sulfonic acid and derivatives

Additional information on PERFLUOROBUTANESULFONIC ACID TETRABUTYLAMMONIUM SALT

Perfluorobutanesulfonic Acid Tetrabutylammonium Salt: A Comprehensive Overview

Perfluorobutanesulfonic Acid Tetrabutylammonium Salt (CAS No. 108427-52-7) is a specialized chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a salt derived from perfluorobutanesulfonic acid and tetrabutylammonium cation, combining the unique properties of both components to create a versatile material. In recent years, advancements in materials science and chemical engineering have highlighted its potential in fields such as electrochemistry, catalysis, and surface chemistry.

The structure of perfluorobutanesulfonic acid tetrabutylammonium salt is characterized by a highly fluorinated sulfonic acid group (-SO3H) attached to a butane chain, which is further complexed with a tetrabutylammonium cation. The presence of multiple fluorine atoms in the structure imparts exceptional stability, thermal resistance, and chemical inertness. These properties make it an ideal candidate for applications requiring high durability and resistance to harsh environments.

Recent studies have explored the use of this compound as an ion-exchange material in advanced battery technologies. The ability of perfluorobutanesulfonic acid tetrabutylammonium salt to facilitate efficient ion transport has been leveraged in the development of next-generation lithium-ion batteries. Researchers have demonstrated that incorporating this compound into battery electrolytes can significantly enhance energy density and cycle stability, addressing some of the most pressing challenges in renewable energy storage.

In addition to its role in electrochemistry, perfluorobutanesulfonic acid tetrabutylammonium salt has found applications in catalysis, particularly in the synthesis of fine chemicals and pharmaceutical intermediates. Its unique combination of acidity and solubility properties makes it an effective catalyst for various organic reactions, including sulfonation, alkylation, and acylation. Recent advancements have focused on optimizing reaction conditions to maximize yield and minimize by-products, further solidifying its position as a valuable tool in modern organic synthesis.

The environmental impact of perfluorobutanesulfonic acid tetrabutylammonium salt has also been a topic of interest among researchers. Despite its robust chemical properties, studies have shown that it can be effectively biodegraded under specific conditions, reducing concerns about long-term environmental persistence. This finding aligns with growing industry trends toward sustainable chemistry practices and eco-friendly material development.

Looking ahead, the potential applications of perfluorobutanesulfonic acid tetrabutylammonium salt are expected to expand further as new research continues to uncover its capabilities. Its integration into emerging technologies such as fuel cells, sensors, and advanced coatings presents exciting opportunities for innovation across multiple industries.

In conclusion, perfluorobutanesulfonic acid tetrabutylammonium salt (CAS No. 108427-52-7) stands out as a multifaceted compound with diverse applications and promising future prospects. By leveraging its unique chemical properties and continuously advancing its utilization through cutting-edge research, this compound is poised to play a pivotal role in shaping the next generation of materials science and technology.